Cas no 51953-22-1 (2H-Purin-2-one, 3,9-dihydro- (9CI))

2H-Purin-2-one, 3,9-dihydro- (9CI) structure
51953-22-1 structure
Product Name:2H-Purin-2-one, 3,9-dihydro- (9CI)
CAS No:51953-22-1
MF:C5H4N4O
MW:136.111459732056
CID:1019158
PubChem ID:75323
Update Time:2025-04-20

2H-Purin-2-one, 3,9-dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Purin-2-one, 3,9-dihydro- (9CI)
    • AKOS006343507
    • 2H-Purin-2-one, 1,3-dihydro
    • 2-Oxopurine
    • DB-264250
    • SCHEMBL276945
    • oxypurine
    • 51953-22-1
    • DB-270409
    • Purin-2(1H)-one
    • 1h-purin-2-ol
    • DB-270406
    • 9H-Purin-2-ol(9ci)
    • oxodihydropurine
    • 3,9-dihydropurin-2-one
    • 9H-Purin-2-ol #
    • CRIZPXKICGBNKG-UHFFFAOYSA-N
    • 1,3-Dihydro-2H-purin-2-one
    • 51953-21-0
    • 3,7-dihydropurin-2-one
    • 2-Purinol
    • 51953-15-2
    • DB-259598
    • 2H-PURIN-2-ONE, 3,9-DIHYDRO-
    • 9H-Purin-2-ol
    • Purin-2-ol
    • 7H-Purin-2-ol
    • 2H-Purin-2-one, 1,3-dihydro-
    • 95121-01-0
    • 2308-57-8
    • DTXSID70177652
    • 2H-PURIN-2-ONE, 1,9-DIHYDRO-
    • 2-Hydroxypurine
    • Inchi: 1S/C5H4N4O/c10-5-6-1-3-4(9-5)8-2-7-3/h1-2H,(H2,6,7,8,9,10)
    • InChI Key: CRIZPXKICGBNKG-UHFFFAOYSA-N
    • SMILES: O=C1N=CC2=C(N=CN2)N1

Computed Properties

  • Exact Mass: 136.03851076g/mol
  • Monoisotopic Mass: 136.03851076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 70.1Ų
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